Cas no 1388026-23-0 (2,4-Dibromo-5-fluoro-1H-benzimidazole)

• Product Name: 2,4-Dibromo-5-fluoro-1H-benzimidazole
• CAS No: 1388026-23-0
• MF: C₇H₃Br₂FN₂
• MW: 293.918523073196
• CID: 4824353
• Update Time: 2025-06-08

2,4-Dibromo-5-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-fluoro-1H-benzimidazole
• 2,4-Dibromo-5-fluoro-1H-benzo[d]imidazole

• Inchi： 1S/C7H3Br2FN2/c8-5-3(10)1-2-4-6(5)12-7(9)11-4/h1-2H,(H,11,12)
• InChI Key： ZDPRETCKQIQKMW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=C(N2)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7

Additional information on 2,4-Dibromo-5-fluoro-1H-benzimidazole

Recent Advances in the Application of 2,4-Dibromo-5-fluoro-1H-benzimidazole (CAS: 1388026-23-0) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dibromo-5-fluoro-1H-benzimidazole (CAS: 1388026-23-0) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic benzimidazole derivative has attracted significant attention due to its unique structural features, which enable diverse interactions with biological targets. Recent studies have explored its potential as a kinase inhibitor scaffold, with particular focus on its ability to modulate cancer-related signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,4-Dibromo-5-fluoro-1H-benzimidazole derivatives exhibit potent inhibitory activity against several tyrosine kinases, including FLT3 and VEGFR2. The researchers utilized structure-activity relationship (SAR) studies to optimize the substitution pattern, achieving nanomolar potency in cellular assays. The presence of both bromine and fluorine substituents was found to be crucial for maintaining target binding affinity while improving metabolic stability.

In parallel developments, researchers at several pharmaceutical companies have incorporated this scaffold into novel drug discovery programs targeting infectious diseases. A recent patent application (WO2023051234) discloses 2,4-Dibromo-5-fluoro-1H-benzimidazole derivatives as potential antiviral agents, showing promising activity against RNA viruses through inhibition of viral polymerase function. The unique electronic properties conferred by the halogen substitutions appear to facilitate interactions with conserved viral enzyme motifs.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient production of 2,4-Dibromo-5-fluoro-1H-benzimidazole derivatives. A 2024 publication in Organic Process Research & Development describes a scalable, metal-free synthesis route that improves yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale production of halogenated benzimidazoles, potentially enabling broader exploration of this chemical space.

The compound has also found applications in chemical biology as a versatile building block for probe development. Researchers have successfully conjugated 2,4-Dibromo-5-fluoro-1H-benzimidazole to various reporter groups, creating tools for studying protein-ligand interactions in live cells. Its fluorescence properties, enhanced by the halogen substitutions, make it particularly useful for Förster resonance energy transfer (FRET)-based assays.

Looking forward, the unique properties of 2,4-Dibromo-5-fluoro-1H-benzimidazole suggest continued importance in drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's ability to participate in halogen bonding interactions while maintaining favorable physicochemical properties positions it as a valuable scaffold for addressing challenging biological targets.